Cas no 7182-21-0 (3-Methyl-1-benzofuran-5-ol)

• Product Name: 3-Methyl-1-benzofuran-5-ol
• CAS No: 7182-21-0
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 562632
• PubChem ID: 13542526
• Update Time: 2025-05-19

3-Methyl-1-benzofuran-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-Benzofuranol
• 3-methyl-1-benzofuran-5-ol
• 5-Benzofuranol,3-methyl-
• 3-Methyl-5-hydroxybenzofuran
• 3-methyl-benzofuran-5-ol
• 5-Benzofuranol,3-methyl
• 5-hydroxy-3-methylbenzo<1.2-b>furan
• 5-Hydroxy-3-methylbenzofuran
• BEN055
• CFWUXOWTWHWMSB-UHFFFAOYSA-N
• AC-30397
• 7182-21-0
• AKOS022634312
• SCHEMBL2269586
• DTXSID70543318
• CS-0255163
• FT-0726256
• 3-Methylbenzofuran-5-ol
• 3-Methyl-1-benzofuran-5-ol

• Inchi： 1S/C9H8O2/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5,10H,1H3
• InChI Key： CFWUXOWTWHWMSB-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37000
• LogP: 2.44680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Methyl-1-benzofuran-5-ol

3-Methyl-1-benzofuran-5-ol: A Comprehensive Overview

3-Methyl-1-benzofuran-5-ol, also known by its CAS number CAS No 7182-21-0, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and materials science. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, with a hydroxyl group at the 5-position and a methyl group at the 3-position. Its unique structure endows it with distinctive chemical and physical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-Methyl-1-benzofuran-5-ol consists of a benzene ring fused to a furan ring, with substituents at specific positions. The hydroxyl group (-OH) at the 5-position introduces hydrophilic properties, while the methyl group (-CH₃) at the 3-position adds a degree of hydrophobicity. This balance of polar and non-polar groups makes the compound versatile in its interactions with other molecules, which is crucial for its applications in drug design and material synthesis.

Recent studies have highlighted the potential of 3-Methyl-1-benzofuran-5-ol in the field of pharmacology. Researchers have explored its role as a lead compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The compound's ability to scavenge free radicals has been extensively studied, suggesting its potential use in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 3-Methyl-1-benzofuran-5-ol has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can enhance the performance of organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 3-Methyl-1-benzofuran-5-ol has also been a topic of interest for chemists. Traditional methods involve multi-step reactions, often requiring harsh conditions and multiple purification steps. However, recent breakthroughs have introduced more efficient synthetic routes, leveraging catalytic asymmetric synthesis and green chemistry principles to produce the compound in higher yields and with greater environmental sustainability.

The compound's stability under various conditions has been another area of investigation. Studies have shown that 3-Methyl-1-benzofuran-5-ol exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require prolonged exposure to heat without degradation. Its solubility properties have also been characterized across different solvents, providing valuable insights into its potential uses in drug delivery systems and polymer formulations.

In conclusion, 3-Methyl-1-benzofuran-5